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trioxaspiro[4.6]undecane

Cat. No.: B13286842

Get Quote

Executive Summary
Volume shrinkage during polymerization is a critical failure mode in high-performance coatings,

leading to internal stress, substrate delamination, and micro-cracking. Conventional free-radical

polymerization of acrylates can induce shrinkage of 5–20%. This guide details the preparation

of low-shrinkage (or zero-shrinkage) coatings utilizing spirocyclic monomers—specifically

spiroorthocarbonates (SOCs) and spiroorthoesters (SOEs).

Unlike traditional monomers that shrink as van der Waals distances are replaced by shorter

covalent bonds, spirocyclic monomers undergo Double Ring-Opening Polymerization (DROP).

This mechanism cleaves two covalent bonds for every new bond formed, reducing density and

counteracting shrinkage.[1]

Scientific Mechanism: The "Expanding" Effect[3]
To engineer a low-shrinkage coating, one must understand the density dynamics at the

molecular level.

The Density Paradox
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Conventional Polymerization (Shrinkage): Monomer molecules are separated by van der

Waals distances (~3–5 Å). Upon polymerization, they form covalent bonds (~1.5 Å). This

reduction in free volume causes bulk shrinkage.[2]

Spirocyclic Polymerization (Expansion): Spiro monomers are compact, bicyclic structures

with high density. During cationic ring-opening, the bicyclic cage "unfolds" into a linear, less

dense chain. The volume gained from this unfolding offsets the volume lost from bond

formation.

Double Ring-Opening Polymerization (DROP)
The most effective expansion occurs via the cationic DROP mechanism.

Initiation: A proton (

) or Lewis acid attacks the exocyclic oxygen.

Ring Opening 1: The first ring opens, forming a carbocation intermediate.

Ring Opening 2: The carbocation attacks the second ring, cleaving it and resulting in a linear

carbonate or ester linkage.
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Figure 1: Mechanism of Double Ring-Opening Polymerization (DROP) leading to volume

expansion.
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Materials Selection & Formulation
This protocol utilizes a hybrid system: a Cycloaliphatic Epoxy matrix (for mechanical strength)

modified with a Spiroorthocarbonate (SOC) (for shrinkage compensation).

Key Components
Component Function

Recommended
Reagent

CAS / Grade

Matrix Resin
Base mechanical

structure

3,4-

Epoxycyclohexylmeth

yl-3,4-

epoxycyclohexane

carboxylate

UVR-6110 / Celloxide

2021P

Expanding Monomer
Shrinkage

compensation

3,9-diethyl-3,9-

dimethylol-1,5,7,11-

tetraoxaspiro[5.5]unde

cane (SOC-diol)

Custom Synthesis or

Specialty Vendor

Photoinitiator
Cationic acid

generator

Triarylsulfonium

hexafluoroantimonate

salts

CPI-6976 / Cyracure

UVI-6976

Solvent (Optional) Viscosity adjustment
Propylene Carbonate

or MEK
Anhydrous Grade

Synthesis of Reference SOC Monomer (If not
commercially available)
Note: Many SOCs are not shelf-items and require synthesis. Reaction: Transesterification of

tetraethyl orthocarbonate with a diol.

Reagents: Mix tetraethyl orthocarbonate (1 eq) with 2-ethyl-2-(hydroxymethyl)-1,3-

propanediol (2 eq).

Catalyst: p-Toluenesulfonic acid (PTSA) (0.5 mol%).
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Process: Reflux in toluene at 110°C. Ethanol byproduct is removed azeotropically.

Purification: Recrystallize from hexane/ethyl acetate.

Yield Check: Verify structure via NMR (absence of ethyl groups).

Experimental Protocol: Low-Shrinkage Coating
Preparation
Safety Note: Acrylates and epoxies are sensitizers. Work in a fume hood. UV radiation is

harmful to eyes/skin.

Formulation Preparation
Pre-Solubilization: If the SOC monomer is solid, dissolve it in a minimal amount of reactive

diluent (e.g., oxetane) or solvent (propylene carbonate).

Target Loading: 5 wt% to 20 wt% SOC. Higher loading = less shrinkage but potentially

lower Tg.

Mixing:

Add Cycloaliphatic Epoxy (Matrix).

Add SOC solution.[3][4]

Add Photoinitiator (2–4 wt%).

Homogenization: Mix using a planetary centrifugal mixer (e.g., Thinky Mixer) at 2000 RPM

for 2 minutes.

Degassing: Degas in a vacuum chamber (-0.1 MPa) for 10 minutes to remove trapped air

bubbles.

Coating Application[1]
Substrate Prep: Clean glass or metal substrates with acetone and isopropanol. Plasma treat

(Air plasma, 1 min) if adhesion is critical.
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Deposition: Apply formulation using a wire-wound bar coater or spin coater.

Target Thickness: 20–50 µm.

Curing Workflow (The Critical Step)
Cationic polymerization is slower than radical curing and often requires "Dark Cure" or thermal

assistance to drive the ring-opening of the spiro monomer.
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Figure 2: Curing workflow emphasizing the thermal post-cure required for spirocyclic

monomers.
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Characterization of Shrinkage
Do not rely on visual inspection. Use quantitative methods.

Method A: Pycnometry (Density Method)
The most direct measurement of volume change (

).

Protocol: Measure the density of the liquid resin (

) using a specific gravity cup. Cure a bulk sample, polish it to remove voids, and measure
solid density (

) using a gas pycnometer or Archimedes' principle.

Note: Negative

implies shrinkage; Positive implies expansion.

Method B: Deflection of Bimaterial Strip (Stress Proxy)
Coat a thin, flexible substrate (e.g., Aluminum foil or PET strip) with the formulation.

Cure the coating.

Observation: High shrinkage causes the strip to curl toward the coating. Low shrinkage

results in a flat strip.

Measurement: Measure the height of the curl deflection.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Incomplete Cure / Tacky

Surface

Oxygen inhibition (unlikely for

cationic) or Humidity

Cationic cure is inhibited by

moisture. Ensure substrates

are dry and humidity is <50%.

Phase Separation
SOC monomer insoluble in

epoxy

Use a compatibilizer (e.g.,

oxetane) or synthesize a liquid

SOC derivative.

No Expansion Observed Single ring opening only

Increase Post-Cure

Temperature. The second ring

opening often has a higher

activation energy.

Yellowing Photoinitiator degradation

Reduce PI concentration or

switch to an iodonium salt (less

yellowing than sulfonium).

References
Bailey, W. J. (1975). Polymerization with Expansion in Volume.[3][5][2][4][6][7] Journal of

Macromolecular Science. Link

Takata, T., & Endo, T. (1993). Recent advances in the development of expanding monomers:

Synthesis, polymerization and volume change.[4] Progress in Polymer Science.[4][6] Link

Sadhir, R. K., & Luck, R. M. (1992). Expanding Monomers: Synthesis, Characterization, and

Applications. CRC Press. Link

Byerley, T. J., et al. (1992). Synthesis and polymerization of new expanding dental

monomers. Dental Materials.[8] Link

Ortiz, R. A., et al. (2008). Synthesis of an epoxy functionalized spiroorthocarbonate used as

low shrinkage additive in cationic UV curing.[3][4][9] European Polymer Journal. Link

Marx, P., & Wiesbrock, F. (2021). Expanding Monomers as Anti-Shrinkage Additives.[2][4][8]

[10] Polymers (MDPI). Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://dataset-dl.liris.cnrs.fr/db_amethyst/PDFs/10.1016/j.eurpolymj.2008.01.039.pdf
https://www.researchgate.net/publication/397664828_Photothermal_synergistic_copolymerization_of_Spiro_orthocarbonate_for_low-shrinkage_epoxy_resin_and_its_application_in_high-strength_high-precision_stereolithography
https://www.mdpi.com/2073-4360/13/5/806
https://www.researchgate.net/publication/261602403_Synthesis_and_polymerization_of_styrene_monomers_bearing_spiroorthoester_structure_and_volume_change_during_crosslinking_by_double_ring-opening_of_the_pendant_spiroorthoesters_of_the_obtained_polymers
https://pubs.acs.org/doi/10.1021/ma00182a008
https://pmc.ncbi.nlm.nih.gov/articles/PMC7961351/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Fabs%2F10.1080%2F00222337508068666
https://www.researchgate.net/publication/261602403_Synthesis_and_polymerization_of_styrene_monomers_bearing_spiroorthoester_structure_and_volume_change_during_crosslinking_by_double_ring-opening_of_the_pendant_spiroorthoesters_of_the_obtained_polymers
https://www.researchgate.net/publication/261602403_Synthesis_and_polymerization_of_styrene_monomers_bearing_spiroorthoester_structure_and_volume_change_during_crosslinking_by_double_ring-opening_of_the_pendant_spiroorthoesters_of_the_obtained_polymers
https://pubs.acs.org/doi/10.1021/ma00182a008
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2F0079670093900199
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.routledge.com%2FExpanding-Monomers-Synthesis-Characterization-and-Applications%2FSadhir-Luck%2Fp%2Fbook%2F9780849351563
https://www.researchgate.net/publication/342759417_Application_of_Expanding_Monomers_in_Composite_Structures
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F1491656%2F
https://dataset-dl.liris.cnrs.fr/db_amethyst/PDFs/10.1016/j.eurpolymj.2008.01.039.pdf
https://www.researchgate.net/publication/261602403_Synthesis_and_polymerization_of_styrene_monomers_bearing_spiroorthoester_structure_and_volume_change_during_crosslinking_by_double_ring-opening_of_the_pendant_spiroorthoesters_of_the_obtained_polymers
https://www.researchgate.net/publication/239141202_Synthesis_of_an_epoxy_functionalized_spiroorthocarbonate_used_as_low_shrinkage_additive_in_cationic_UV_curing_of_an_epoxy_resin
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2FS001430570800058X
https://www.mdpi.com/2073-4360/13/5/806
https://www.researchgate.net/publication/261602403_Synthesis_and_polymerization_of_styrene_monomers_bearing_spiroorthoester_structure_and_volume_change_during_crosslinking_by_double_ring-opening_of_the_pendant_spiroorthoesters_of_the_obtained_polymers
https://www.researchgate.net/publication/342759417_Application_of_Expanding_Monomers_in_Composite_Structures
https://pubs.rsc.org/en/content/articlehtml/2023/py/d3py00787a
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F2073-4360%2F13%2F5%2F806
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13286842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Expanding Monomers as Anti-Shrinkage Additives | MDPI [mdpi.com]

3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. pubs.acs.org [pubs.acs.org]

7. Expanding Monomers as Anti-Shrinkage Additives - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Stereolithographic 3D printing of pure poly(ether–ester) networks from spirocyclic
monomers via cationic ring-opening photopolymerization at high temp ... - Polymer
Chemistry (RSC Publishing) DOI:10.1039/D3PY00787A [pubs.rsc.org]

To cite this document: BenchChem. [Application Note: Preparation of Low-Shrinkage
Coatings Using Spirocyclic Monomers[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13286842/docs#application-note-preparation-of-low-
shrinkage-coatings-using-spirocyclic-monomers-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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